Cas no 254744-15-5 (4-Bromo-3-(hydroxymethyl)benzaldehyde)

• Product Name: 4-Bromo-3-(hydroxymethyl)benzaldehyde
• CAS No: 254744-15-5
• MF: C₈H₇BrO₂
• MW: 215.0440
• MDL: MFCD29762439
• CID: 4741448
• PubChem ID: 22574947
• Update Time: 2025-11-02

4-Bromo-3-(hydroxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(hydroxymethyl)benzaldehyde
• FCH4172579
• AX8277803
• DB-205808
• CS-0157115
• 254744-15-5
• SCHEMBL4769958
• BS-51221
• E76764
• 4-Bromo-3-(hydroxymethyl)benzaldehyde

• MDL： MFCD29762439
• Inchi： 1S/C8H7BrO2/c9-8-2-1-6(4-10)3-7(8)5-11/h1-4,11H,5H2
• InChI Key： OWEQREQKSWUZJM-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(C([H])=O)=C([H])C=1C([H])([H])O[H]

Computed Properties

• Exact Mass: 213.96294g/mol
• Monoisotopic Mass: 213.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3
• Molecular Weight: 215.04g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-Bromo-3-(hydroxymethyl)benzaldehyde

4-Bromo-3-(hydroxymethyl)benzaldehyde (CAS No. 254744-15-5): Properties, Applications, and Market Insights

4-Bromo-3-(hydroxymethyl)benzaldehyde (CAS No. 254744-15-5) is a versatile aromatic aldehyde compound that has garnered significant attention in pharmaceutical and organic synthesis research. This brominated benzaldehyde derivative features both a formyl group and a hydroxymethyl substituent on its benzene ring, making it a valuable building block for complex molecular architectures.

The compound's molecular formula is C₈H₇BrO₂, with a molecular weight of 215.05 g/mol. Its unique structure combines the reactivity of an aldehyde functional group with the versatility of a hydroxymethyl group, allowing for diverse chemical transformations. Researchers particularly value this compound for its role in synthesizing heterocyclic compounds and pharmaceutical intermediates.

Recent studies highlight the growing importance of 4-Bromo-3-(hydroxymethyl)benzaldehyde in medicinal chemistry, especially in the development of small molecule drugs targeting various diseases. Its structural features make it an excellent precursor for creating bioactive molecules with potential applications in neurology and oncology research.

From a synthetic chemistry perspective, this compound serves as a crucial intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura couplings and other palladium-catalyzed reactions. The presence of both bromine and aldehyde groups allows for sequential functionalization, making it a favorite among synthetic organic chemists working on multi-step synthesis projects.

The physical properties of 254744-15-5 include a melting point range typically between 110-115°C and moderate solubility in common organic solvents like dichloromethane, ethyl acetate, and dimethyl sulfoxide. These characteristics make it relatively easy to handle in laboratory settings while maintaining good reactivity for various chemical transformations.

In the current market landscape, demand for 4-Bromo-3-(hydroxymethyl)benzaldehyde has been steadily increasing, driven by its applications in drug discovery and material science. Suppliers typically offer this compound with purity levels ranging from 95% to 99%, catering to different research and industrial needs. Pricing trends show moderate stability, with occasional fluctuations based on raw material availability and regional demand.

Quality control for CAS 254744-15-5 typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy to ensure product consistency. Storage recommendations generally suggest keeping the material in a cool, dry place, protected from light and moisture to maintain stability over extended periods.

Recent innovations in green chemistry have explored more sustainable synthetic routes to brominated benzaldehyde derivatives, including this compound. Researchers are investigating catalytic methods and alternative bromination techniques to improve the environmental profile of these important intermediates while maintaining high yields and selectivity.

The safety profile of 4-Bromo-3-(hydroxymethyl)benzaldehyde requires standard laboratory precautions, including the use of personal protective equipment and proper ventilation. While not classified as highly hazardous, appropriate handling procedures should always be followed when working with this chemical compound in research or industrial settings.

Looking ahead, the future applications of 254744-15-5 appear promising, particularly in the development of novel therapeutic agents and advanced materials. Its structural versatility continues to make it a valuable tool for chemists exploring new molecular architectures and functional materials with tailored properties.

For researchers sourcing this material, it's important to verify supplier credentials and request comprehensive analytical data. Many reputable chemical suppliers now provide detailed certificates of analysis for 4-Bromo-3-(hydroxymethyl)benzaldehyde, including information on purity, impurities, and spectroscopic characterization.

In academic circles, this compound has been featured in numerous publications exploring its reactivity and applications. Recent literature highlights its use in constructing complex molecular scaffolds and as a precursor for fluorescent probes used in biological imaging studies.

The global market for brominated aromatic aldehydes like 4-Bromo-3-(hydroxymethyl)benzaldehyde shows steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Market analysts predict continued demand as research into targeted therapies and functional materials expands across multiple scientific disciplines.

From a regulatory perspective, this compound currently falls under standard chemical handling guidelines in most jurisdictions. However, researchers should always stay informed about any updates to chemical regulations that might affect the procurement, use, or disposal of CAS 254744-15-5 in their specific region or application.

In conclusion, 4-Bromo-3-(hydroxymethyl)benzaldehyde represents an important building block in modern organic synthesis with wide-ranging applications across multiple scientific fields. Its unique combination of functional groups and reactivity profile ensures its continued relevance in both academic research and industrial applications for the foreseeable future.